BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to
Pentyltriethoxysilane: Structure, Properties, and
Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Pentyltriethoxysilane
CAS No.: 2761-24-2
Cat. No.: B1219003
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyltriethoxysilane (PTES) is an organosilane compound with the chemical formula
C11H2603Si. It consists of a pentyl group and three ethoxy groups attached to a central silicon
atom. This structure allows it to act as a versatile coupling agent and surface modifier, capable
of bridging organic and inorganic materials. Its ability to form stable siloxane bonds (Si-O-Si)
upon hydrolysis and condensation makes it a valuable tool in materials science, with emerging
applications in the biomedical field, particularly in the functionalization of nanoparticles for drug
delivery systems. This technical guide provides a comprehensive overview of the chemical
structure, properties, experimental protocols, and potential biomedical applications of
pentyltriethoxysilane.

Chemical Structure and Identification
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Pentyltriethoxysilane is unequivocally identified by its molecular structure and various
chemical identifiers.

Molecular Structure:

Caption: Chemical structure of pentyltriethoxysilane.

Identifier Value

IUPAC Name triethoxy(pentyl)silane[1]

CAS Number 2761-24-2[1][2]

Molecular Formula C11H2603Si[1][2]

Molecular Weight 234.41 g/mol [1][2]

Canonical SMILES CCCCC--INVALID-LINK--(OCC)OCCJ[1]

InChl INChI=1S/C11H2603Si/c1-5-9-10-11-15(12-6-

2,13-7-3)14-8-4/h5-11H2,1-4H3[1]

InChlKey FHVAUDREWWXPRW-UHFFFAOYSA-N[1]

Amyltriethoxysilane, n-Pentyltriethoxysilane,
Synonyms ] _
Triethoxypentylsilane[1]

Physicochemical Properties

The physical and chemical properties of pentyltriethoxysilane are summarized in the table
below. These properties are crucial for its handling, storage, and application in various
experimental settings.
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Property Value Source

Colorless to almost colorless

Appearance clear liquid [3][4]
Boiling Point 205 °C [3114]
95-96 °C at 1.3 Torr [2]

95 °C at 10 mm Hg [5]

Density 0.884 g/cm? [3]
0.895 g/cm3 (2]

0.885 g/mL at 20 °C [5]

Flash Point 83 °C [31[4]
Refractive Index (n20/D) 1.41 [4]

. o Reacts slowly with
Hydrolytic Sensitivity )
moisture/water

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of
pentyltriethoxysilane.

1H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy
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Chemical Shift . . .

Multiplicity Integration Assignment
(ppm)
~3.8 Quartet 6H -O-CH2-CHs
~1.2 Triplet 9H -O-CH2-CHs

] Si-CHz2-CH2-CH2-CH2-
~1.3-1.4 Multiplet 6H
CHs

~0.9 Triplet 3H Si-(CH2)a-CHs
~0.6 Triplet 2H Si-CH2-(CH2)4-CHs3

13C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

Chemical Shift (ppm) Assignment

~58.4 -O-CH2-CHs

~33.8 Si-CHz2-CH2-CH2-CH2-CHs
~22.6 Si-CH2-CH2-CH2-CH2-CHs
~22.4 Si-CHz2-CH2-CH2-CH2-CHs
~18.3 -O-CHz2-CHs

~14.1 Si-(CHz)a-CHs

~11.2 Si-CH2-(CH2)4-CHs

FT-IR (Fourier-Transform Infrared) Spectroscopy

Wavenumber (cm~12)

Assignment

2975, 2927, 2886

C-H stretching (alkyl)

1444, 1391

C-H bending (alkyl)

1167, 1104, 1078

Si-O-C stretching

958, 781

Si-O stretching
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Mass Spectrometry (MS)

The mass spectrum of pentyltriethoxysilane shows a characteristic fragmentation pattern.
The molecular ion peak (M*) is expected at m/z = 234. Key fragments arise from the loss of
ethoxy and pentyl groups.

miz Assignment

234 [M]*+

189 [M - OCH2CHs]*

163 [M - CsH11]*

133 [Si(OCH2CH3)3]*

119 [Si(OCH2CH3)2(OH)]*
91 [Si(OCH2CH3)(OH)2]*

Experimental Protocols

1. Synthesis of Pentyltriethoxysilane

A common method for the synthesis of alkyltrialkoxysilanes is the reaction of a Grignard
reagent with a tetraalkoxysilane.

e Reaction: CH3(CHz2)aMgBr + Si(OCH2CHs)a — CH3(CH2)4Si(OCH2CHs)s + MgBr(OCH2CHs)
o Materials:

o 1-Bromopentane

[¢]

Magnesium turnings

o

Tetraethyl orthosilicate (TEOS)

(¢]

Anhydrous diethyl ether or THF

[¢]

lodine crystal (for initiation)
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o Saturated ammonium chloride solution

o Anhydrous magnesium sulfate

e Procedure:

o Prepare the Grignard reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and magnetic stirrer, add magnesium turnings and a crystal of
iodine under a nitrogen atmosphere.

o Add a solution of 1-bromopentane in anhydrous diethyl ether dropwise to the magnesium
turnings. The reaction should initiate, as indicated by a color change and gentle refluxing.
If the reaction does not start, gentle heating may be required.

o After the addition is complete, reflux the mixture for 1-2 hours to ensure complete
formation of the Grignard reagent.

o Cool the Grignard reagent solution in an ice bath.

o Add a solution of tetraethyl orthosilicate in anhydrous diethyl ether dropwise to the cooled
Grignard reagent with vigorous stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 12-16 hours.

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Separate the organic layer, and extract the aqueous layer with diethyl ether.

o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the
solvent under reduced pressure.

o Purify the crude product by fractional distillation under vacuum to obtain pure
pentyltriethoxysilane.

2. Surface Modification of Silica Nanoparticles
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Pentyltriethoxysilane is used to render the surface of silica nanoparticles hydrophobic. This is
achieved through the hydrolysis of the ethoxy groups and subsequent condensation with the
silanol groups on the silica surface.

o Materials:

[e]

Silica nanoparticles

o

Pentyltriethoxysilane (PTES)

[¢]

Ethanol (or other suitable solvent like toluene)

[¢]

Ammonium hydroxide (as a catalyst for hydrolysis)

[e]

Deionized water

e Procedure:

[¢]

Disperse the silica nanoparticles in ethanol using sonication to create a uniform
suspension.

o In a separate container, prepare a solution of pentyltriethoxysilane in ethanol.

o Add a mixture of deionized water and ammonium hydroxide to the silica nanoparticle
suspension to initiate the hydrolysis of the surface silanol groups and the added silane.

o Add the pentyltriethoxysilane solution to the nanoparticle suspension dropwise while
stirring vigorously.

o Allow the reaction to proceed at room temperature for 12-24 hours with continuous stirring.

o Collect the functionalized nanoparticles by centrifugation.

o Wash the nanopatrticles several times with ethanol to remove unreacted
pentyltriethoxysilane and byproducts. This is typically done by repeated cycles of
centrifugation and redispersion.

o Dry the surface-modified silica nanoparticles in a vacuum oven.
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Hydrolysis and Condensation Pathway

The functionalization of surfaces with pentyltriethoxysilane relies on a two-step hydrolysis
and condensation mechanism.

Hydrolysis

+3 H20
Pentyltriethoxysilane - 3 EtOH ) ,
(R-Si(OEY)3) Hydrolyzed Pentyltriethoxysilane
(R-Si(OH)3) Condensation Condensation
Modified Silica Surface
S (Surface-Si-O-Si-R)

Silica Surface

with Silanol Groups
(Surface-Si-OH)

Click to download full resolution via product page

Caption: Hydrolysis and condensation of pentyltriethoxysilane on a silica surface.

Applications in Drug Development

The ability of pentyltriethoxysilane to modify surfaces makes it a candidate for applications in
drug delivery systems. By functionalizing nanopatrticles, such as mesoporous silica
nanoparticles (MSNs), with PTES, their surface properties can be tailored for specific
therapeutic purposes.

1. Hydrophobization for Controlled Release:

The pentyl groups introduced onto the surface of nanoparticles create a hydrophobic layer. This
can be utilized to:

o Encapsulate hydrophobic drugs: The hydrophobic surface can improve the loading capacity
and stability of poorly water-soluble drugs within the nanoparticle carrier.
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o Control drug release: The hydrophobic barrier can slow down the diffusion of encapsulated
drugs, leading to a more sustained and controlled release profile.

2. Functionalization of Nanocarriers:

The modification of nanoparticle surfaces with pentyltriethoxysilane can influence their
interaction with biological systems. While the pentyl group itself is non-polar, the underlying
silica core and the potential for further functionalization of the silane layer allow for the creation
of complex nanocarriers.

Experimental Workflow for Nanoparticle-Based Drug Delivery:

Nanoparticle Synthesis & Modification

1. Synthesis of
Silica Nanopatrticles

l

2. Surface Modification
with Pentyltriethoxysilane

Drug Lioading

3. Loading of

Hydrophobic Drug

Drug Delivery & Release

4. Administration and
Targeting to Disease Site

5. Controlled Release
of Drug

Click to download full resolution via product page
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Caption: Workflow for developing a drug delivery system using PTES-modified nanopatrticles.

Safety and Handling

Pentyltriethoxysilane is classified as a skin and eye irritant.[1] It may also cause respiratory
irritation.[1] Therefore, appropriate personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when handling this chemical. All work should be
conducted in a well-ventilated fume hood. It is sensitive to moisture and should be stored under
an inert atmosphere.

Conclusion

Pentyltriethoxysilane is a versatile organosilane with well-defined chemical and physical
properties. Its ability to undergo hydrolysis and condensation makes it a valuable tool for
surface modification, particularly for imparting hydrophobicity to inorganic materials like silica
nanoparticles. While its direct application in drug development is an emerging area, the
principles of surface functionalization suggest its potential in creating novel drug delivery
systems with controlled release characteristics. Further research into the biocompatibility and in
vivo behavior of pentyltriethoxysilane-modified materials is necessary to fully realize its
potential in the biomedical field. This guide provides a foundational understanding for
researchers and scientists looking to explore the applications of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Structure, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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